Using polyoxometalates to enhance the capacity of lithium–oxygen batteries†
Chemical Communications Pub Date: 2018-07-30 DOI: 10.1039/C8CC03832E
Abstract
The Keggin-type polyoxometalate α-SiW12O404− increases the discharge capacity and potential of lithium–oxygen batteries, by facilitating the reduction of O2 to Li2O2, as confirmed by in situ electrochemical pressure measurements and XRD. Compared to organic redox mediators, polyoxometalates have higher chemical and structural stability, which could lead to longer cycling lithium–oxygen batteries.
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